Cas no 879893-98-8 (3-Amino-4-methoxyphenylboronic Acid)

• Product Name: 3-Amino-4-methoxyphenylboronic Acid
• CAS No: 879893-98-8
• MF: C₇H₁₀BNO₃
• MW: 166.970201969147
• MDL: MFCD03095251
• CID: 710216
• PubChem ID: 22832067
• Update Time: 2025-10-28

3-Amino-4-methoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Amino-4-methoxyphenyl)boronic acid
• 3-Amino-4-methoxyphenylboronic acid
• Boronic acid,B-(3-amino-4-methoxyphenyl)-
• FT-0709009
• MFCD03095251
• CS-0174303
• 3-AMINO-4-METHOXYPHENYLBORONICACID
• 879893-98-8
• QMYCMNKKHXJWLC-UHFFFAOYSA-N
• AKOS006344770
• A842432
• BS-24054
• SCHEMBL3191612
• EN300-7367759
• (3-amino-4-methoxyphenyl)boronicacid
• DTXSID10628572
• (3-amino-4-methoxy-phenyl)boronic acid
• 3-Amino-4-methoxyphenylboronic Acid

• MDL： MFCD03095251
• Inchi： 1S/C7H10BNO3/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,9H2,1H3
• InChI Key： QMYCMNKKHXJWLC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(O)O)=CC=1N

Computed Properties

• Exact Mass: 167.07500
• Monoisotopic Mass: 167.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 387.1°C at 760 mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.564
• PSA: 75.71000
• LogP: -0.46160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Amino-4-methoxyphenylboronic Acid

3-Amino-4-methoxyphenylboronic Acid (CAS No: 879893-98-8)

3-Amino-4-methoxyphenylboronic acid is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. With the CAS registry number 879893-98-8, this compound is characterized by its unique structure, which combines an amino group, a methoxy group, and a boronic acid moiety. The combination of these functional groups makes it an invaluable building block for constructing complex molecules and materials.

The structure of 3-amino-4-methoxyphenylboronic acid consists of a phenyl ring with three substituents: an amino group (-NH2) at the 3-position, a methoxy group (-OCH3) at the 4-position, and a boronic acid group (-B(OH)2) at the para position relative to the amino group. This arrangement provides the compound with a high degree of reactivity and selectivity in various chemical reactions. The boronic acid group, in particular, is a key feature that enables cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely used in organic synthesis to form carbon-carbon bonds.

Recent advancements in synthetic chemistry have highlighted the importance of 3-amino-4-methoxyphenylboronic acid in the construction of bioactive molecules. For instance, researchers have utilized this compound as a precursor for synthesizing heterocyclic compounds with potential pharmacological activities. The amino and methoxy groups on the phenyl ring contribute to the compound's ability to participate in hydrogen bonding and π-π interactions, making it suitable for applications in medicinal chemistry.

In addition to its role in organic synthesis, 3-amino-4-methoxyphenylboronic acid has found applications in materials science. The boronic acid group enables the formation of covalent bonds with various substrates, making it a valuable component in the development of functional materials such as sensors, catalysts, and optoelectronic devices. Recent studies have demonstrated its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

The synthesis of 3-amino-4-methoxyphenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the hydroboration of an aryl halide followed by oxidation to introduce the boronic acid group. The presence of directing groups, such as the amino and methoxy groups, plays a crucial role in ensuring regioselectivity during these reactions.

From an analytical standpoint, 3-amino-4-methoxyphenylboronic acid can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide insights into the compound's molecular structure and purity, which are critical for its use in downstream applications.

In terms of stability and handling, 3-amino-4-methoxyphenylboronic acid is generally stable under normal storage conditions but should be protected from moisture and oxygen due to the reactivity of the boronic acid group. Proper storage practices ensure its long-term usability in research and industrial settings.

Looking ahead, the versatility of 3-amino-4-methoxyphenylboronic acid positions it as a key player in future advancements across multiple disciplines. Its ability to serve as a modular building block for constructing complex molecules makes it an essential component in both academic research and industrial applications.